(S)-N-[(R)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide

• IUPAC Name: (S)-N-[(R)-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C31H46NO2PS/c1-31(2,3)36(33)32(4)30(24-20-22-25(34-5)23-21-24)28-18-12-13-19-29(28)35(26-14-8-6-9-15-26)27-16-10-7-11-17-27/h12-13,18-23,26-27,30H,6-11,14-17H2,1-5H3/t30-,36+/m1/s1
• InChI Key: YQGZMNSNKAYDNB-GERKYKROSA-N
• Canonical SMILES: CC(C)(C)S(=O)N(C)C(C1=CC=C(C=C1)OC)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4
• Isomeric SMILES: CC(C)(C)[S@](=O)N(C)[C@H](C1=CC=C(C=C1)OC)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4
• Molecular Formula: C31H46NO2PS
• Molecular Weight: 527.7 g/mol

Description

(S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structural features, which include a phosphanylphenyl group and a sulfinamide moiety

Preparation Methods

The synthesis of (S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide involves multiple steps, each requiring specific reaction conditions. One common synthetic route includes the following steps:

Formation of the phosphanylphenyl intermediate: This step involves the reaction of dicyclohexylphosphine with a suitable aryl halide under palladium-catalyzed cross-coupling conditions.

Introduction of the methoxyphenyl group: The intermediate is then reacted with a methoxyphenyl derivative, typically through a nucleophilic substitution reaction.

Formation of the sulfinamide moiety: The final step involves the reaction of the intermediate with a sulfinylating agent, such as a sulfinyl chloride, under basic conditions to form the sulfinamide group.

Industrial production methods for this compound may involve optimization of these steps to ensure high yield and purity, as well as scalability for large-scale synthesis.

Chemical Reactions Analysis

(S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phosphanylphenyl group, using reagents such as alkyl halides or aryl halides.

Addition: The compound can participate in addition reactions, particularly with electrophiles, leading to the formation of new carbon-carbon or carbon-heteroatom bonds.

Common reagents and conditions used in these reactions include palladium catalysts for cross-coupling reactions, strong bases for deprotonation steps, and various oxidizing or reducing agents depending on the desired transformation. Major products formed from these reactions include sulfoxides, sulfones, amines, and substituted derivatives.

Scientific Research Applications

(S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a ligand in transition metal catalysis, particularly in asymmetric synthesis, where it helps to induce chirality in the products.

Biology: It is studied for its potential as a bioactive molecule, with research focusing on its interactions with biological macromolecules and its potential therapeutic effects.

Medicine: The compound is investigated for its potential use in drug development, particularly as a scaffold for designing new pharmaceuticals with improved efficacy and selectivity.

Industry: It is used in the development of new materials, particularly in the field of polymers and advanced materials, where its unique structural features contribute to the properties of the final products.

Mechanism of Action

The mechanism of action of (S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal centers in catalytic complexes and influencing the reactivity and selectivity of the catalytic processes. Additionally, its interactions with biological macromolecules, such as proteins and nucleic acids, can modulate their function and lead to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

(S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide can be compared with other similar compounds, such as:

Phosphanylphenyl derivatives: These compounds share the phosphanylphenyl group and are used in similar catalytic applications.

Sulfinamide derivatives: These compounds share the sulfinamide moiety and are studied for their bioactive properties and potential therapeutic applications.

Methoxyphenyl derivatives: These compounds share the methoxyphenyl group and are used in various chemical and biological applications.

The uniqueness of (S)-N-[®-(2-dicyclohexylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide lies in its combination of these structural features, which contribute to its diverse reactivity and wide range of applications.